2-[(Tert-butyldimethylsilyloxy)methyl]benzylalcohol
Overview
Description
2-[(Tert-butyldimethylsilyloxy)methyl]benzylalcohol, or 2-TBDMS-benzylalcohol, is a versatile chemical reagent used in a variety of scientific research applications. It is often used as a catalyst in organic synthesis, as a protecting group in peptide synthesis, and as a functional group in the synthesis of small molecules. 2-TBDMS-benzylalcohol is also used in the synthesis of pharmaceuticals, biochemicals, and other compounds.
Scientific Research Applications
Protecting Group in Organic Synthesis
The tert-butyldimethylsilyl (TBDMS) group, which is part of the compound , is one of the most common silyl protecting groups for alcohols and phenols . It owes its popularity to several factors such as ease of introduction, stability to a variety of reagents, and ease of selective deprotection .
Deprotection of TBDMS Ethers
The most common method for the deprotection of TBDMS ethers utilizes stoichiometric amounts of tetrabutylammonium fluoride, n-Bu4N+F (TBAF), which is highly corrosive and toxic . However, a mild and chemoselective method for the deprotection of TBDMS, TES, and TIPS ethers using iron(III) tosylate as a catalyst has been developed .
Stability to Aqueous Base
Tert-butyldimethysilyl ethers are stable to aqueous base, but may be converted back to the alcohols under acidic conditions .
Use in Silylation Reactions
Reactions of alcohols with silyl chlorides in the presence of N-methylimidazole were significantly accelerated by addition of iodine . This provides a general and high yielding method for efficient silylation of primary, secondary, and tertiary alcohols .
5. Oxidation of Primary and Secondary TBDMS Ethers A sequential one-pot synthesis for the oxidation of primary and secondary TBDMS ethers, using the presence of PhIO or PhI(OAc)2 and catalytic amounts of metal triflates and TEMPO in THF or acetonitrile tolerates acid-sensitive protecting groups and leaves tert-butyldiphenylsilyl ethers and phenolic TBDMS groups untouched .
6. Use in Synthesis of 2-[( tert -Butyldimethylsilyl)oxy]acetaldehyde This compound can be used in the synthesis of 2-[( tert -Butyldimethylsilyl)oxy]acetaldehyde , which is a useful intermediate in organic synthesis.
properties
IUPAC Name |
[2-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]methanol | |
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InChI |
InChI=1S/C14H24O2Si/c1-14(2,3)17(4,5)16-11-13-9-7-6-8-12(13)10-15/h6-9,15H,10-11H2,1-5H3 | |
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InChI Key |
RCLKRJCBLSQBFJ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)(C)[Si](C)(C)OCC1=CC=CC=C1CO | |
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Molecular Formula |
C14H24O2Si | |
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DSSTOX Substance ID |
DTXSID60445791 | |
Record name | 2-[(tert-butyldimethylsilyloxy)methyl]benzylalcohol | |
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Molecular Weight |
252.42 g/mol | |
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Product Name |
2-[(Tert-butyldimethylsilyloxy)methyl]benzylalcohol | |
CAS RN |
81168-17-4 | |
Record name | 2-[(tert-butyldimethylsilyloxy)methyl]benzylalcohol | |
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